Cas no 224790-29-8 (1H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one,decahydro-11,15-dihydroxy-2-(2-hydroxyethyl)-4-methyl-14-methylene-,(4R,4aR,6aR,9R,10aS,10bR,11S,15S)- (9CI))

1H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one,decahydro-11,15-dihydroxy-2-(2-hydroxyethyl)-4-methyl-14-methylene-,(4R,4aR,6aR,9R,10aS,10bR,11S,15S)- (9CI) structure
224790-29-8 structure
Product Name:1H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one,decahydro-11,15-dihydroxy-2-(2-hydroxyethyl)-4-methyl-14-methylene-,(4R,4aR,6aR,9R,10aS,10bR,11S,15S)- (9CI)
CAS No:224790-29-8
MF:C22H33NO4
MW:375.501726865768
CID:279511
Update Time:2024-03-01

1H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one,decahydro-11,15-dihydroxy-2-(2-hydroxyethyl)-4-methyl-14-methylene-,(4R,4aR,6aR,9R,10aS,10bR,11S,15S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one,decahydro-11,15-dihydroxy-2-(2-hydroxyethyl)-4-methyl-14-methylene-,(4R,4aR,6aR,9R,10aS,10bR,11S,15S)- (9CI)
    • Beiwusine A
    • 1H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one,decahydro-11,15-dihydroxy-2-(2-hydroxyethyl)-4-methyl-14-methylene-,(
    • 1H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one, decahydro-11,15-dihydroxy-2-(2-hydroxyethyl)-4-methyl-14-methylene-, (4R,4aR,6aR,9R,10aS,10bR,11S,15S)- (9CI)
    • Inchi: 1S/C22H33NO4/c1-13-14-9-16-21(19(13)27,18(26)10-14)6-3-15-20(2)5-4-17(25)22(15,16)12-23(11-20)7-8-24/h14-17,19,24-25,27H,1,3-12H2,2H3/t14-,15-,16-,17-,19+,20+,21+,22-/m1/s1
    • InChI Key: XWUKPLHDKUEVSQ-BLNHLIIMSA-N
    • SMILES: C1(C[C@@H]2C([C@@H]([C@]31[C@@H](C2)[C@@]12[C@@H]([C@](CC[C@H]1O)(C)CN(CCO)C2)CC3)O)=C)=O

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • XLogP3: -0.0180000000000001

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 585.2±50.0 °C(Predicted)
  • PSA: 52.54
  • pka: 13.46±0.60(Predicted)

1H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one,decahydro-11,15-dihydroxy-2-(2-hydroxyethyl)-4-methyl-14-methylene-,(4R,4aR,6aR,9R,10aS,10bR,11S,15S)- (9CI) Related Literature

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